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Compound of Interest

Compound Name: m-PEG7-t-butyl ester

Cat. No.: B609291 Get Quote

An In-Depth Technical Guide to m-PEG7-t-butyl Ester

Introduction
m-PEG7-t-butyl ester is a heterobifunctional polyethylene glycol (PEG) derivative that plays a

crucial role in bioconjugation and drug delivery research. This guide provides a comprehensive

overview of its chemical structure, molecular weight, and key applications, tailored for

researchers, scientists, and professionals in drug development.

Chemical Properties and Structure
m-PEG7-t-butyl ester is characterized by a methoxy-terminated PEG chain of seven ethylene

glycol units and a t-butyl ester functional group. The hydrophilic PEG spacer enhances the

solubility of conjugated molecules in aqueous media, a critical factor in many biological

applications.[1][2] The t-butyl ester group serves as a protecting group for the carboxylic acid,

which can be deprotected under acidic conditions to reveal a terminal carboxyl group for further

conjugation.[1][2]
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Property Value Source

Molecular Formula C20H40O9 [3][4]

Molecular Weight 424.5 g/mol [2][3][4]

CAS Number 874208-90-9 [2][3][4]

Chemical Structure Visualization
The structure of m-PEG7-t-butyl ester consists of a methoxy group at one end, a chain of

seven repeating ethylene glycol units, and a tert-butyl ester at the other end.
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CH₃–O–  (CH₂CH₂O)₇ –CH₂CH₂COO–C(CH₃)₃

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609291?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Generalized ADC Synthesis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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